[5-(2,3-Dimethylbutanoyloxy)-13-dodecanoyloxy-6,7-dihydroxy-3,12,12,15-tetramethyl-16-oxo-4-oxapentacyclo[8.5.1.01,6.03,5.011,13]hexadec-8-en-8-yl]methyl hexadecanoate

• CAS RN: 135928-39-1
• Molecular Formula: C14H10F6N2O
• Molecular Weight: 899.3 g/mol
• IUPAC Name: [5-(2,3-dimethylbutanoyloxy)-13-dodecanoyloxy-6,7-dihydroxy-3,12,12,15-tetramethyl-16-oxo-4-oxapentacyclo[8.5.1.01,6.03,5.011,13]hexadec-8-en-8-yl]methyl hexadecanoate
• InChI: InChI=1S/C54H90O10/c1-10-12-14-16-18-20-21-22-23-25-26-28-30-32-43(55)61-36-41-34-42-45-49(7,8)52(45,62-44(56)33-31-29-27-24-19-17-15-13-11-2)35-39(5)51(47(42)58)37-50(9)54(64-50,53(51,60)46(41)57)63-48(59)40(6)38(3)4/h34,38-40,42,45-46,57,60H,10-33,35-37H2,1-9H3
• InChI Key: HHACYVPWGSDXCM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC1=CC2C3C(C3(CC(C4(C2=O)CC5(C(C4(C1O)O)(O5)OC(=O)C(C)C(C)C)C)C)OC(=O)CCCCCCCCCCC)(C)C
• synonyms: kansuiphorin B

Description

[5-(2,3-Dimethylbutanoyloxy)-13-dodecanoyloxy-6,7-dihydroxy-3,12,12,15-tetramethyl-16-oxo-4-oxapentacyclo[8.5.1.01,6.03,5.011,13]hexadec-8-en-8-yl]methyl hexadecanoate is a natural product found in Euphorbia kansui with data available.

Scientific Research Applications

Chemical Synthesis and Transformation

The compound is related to complex chemical structures used in various chemical synthesis and transformation studies. For example, the oxidation and dehydration processes of similar complex compounds have been a subject of research, providing insights into chemical reactions and transformations. These studies often focus on understanding the structural and chemical behavior of such compounds under different conditions, which can be essential for various applications in synthetic chemistry (Falshaw & Franklinos, 1984).

Role in Synthesis of Medical Agents

Compounds with similar complexity have been used in the synthesis of medical agents, such as anti-tumor and anti-obesity drugs. Research in this area focuses on developing efficient approaches to synthesize key chiral building blocks, crucial for the creation of effective medical treatments (Tripathi & Kumar, 2012).

Understanding Bioactive Compounds

Studies have also been conducted to understand the structure and function of bioactive compounds. These investigations are vital for discovering new drugs and understanding how certain compounds can be used to treat diseases. Research in this field involves characterizing the chemical structure of these compounds and examining their biological activities (Wu et al., 1991).